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Introduction

YM155, also known as sepantronium bromide, is a potent small-molecule suppressant of
survivin, a member of the inhibitor of apoptosis (IAP) protein family. Survivin is overexpressed
in a wide range of human cancers and is associated with tumor progression, resistance to
therapy, and poor prognosis. By selectively inhibiting the expression of survivin, YM155
promotes apoptosis and inhibits cell proliferation in cancer cells, making it a promising
candidate for targeted cancer therapy. High-throughput screening (HTS) assays are crucial for
the identification and characterization of novel anti-cancer compounds like YM155. This
document provides detailed application notes and protocols for the use of YM155 in various
HTS formats.

Mechanism of Action and Signaling Pathway

YM155 primarily acts by suppressing the transcription of the BIRC5 gene, which encodes for
survivin. This leads to a downstream cascade of events culminating in apoptotic cell death. The
key signaling pathway affected by YM155 is the intrinsic apoptotic pathway.
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Caption: Signaling pathway of YM155 leading to apoptosis.
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Data Presentation: Quantitative HTS Data for YM155

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
YM155 in various cancer cell lines, as determined by high-throughput screening and other cell
viability assays.
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Cell Line Cancer Type IC50 (nM) Reference
Anaplastic Thyroid
ACT1 3.24 [1]
Cancer
Anaplastic Thyroid
THJ16T 5.102 [1]
Cancer
Anaplastic Thyroid
THJ29T 18.6433 [1]
Cancer
Anaplastic Thyroid
THJ1AT 73.387 [1]
Cancer
CHLA-255 Neuroblastoma 8 [2]
NGP Neuroblastoma 9 [2]
NB-S-124 Neuroblastoma 77 [2]
LAN-6 Neuroblastoma 248 [2]
ACT1 (Colon Anaplastic Thyroid
) ( Y P Y 9.11 [3]
Forming Assay) Cancer
THJ16T (Colony Anaplastic Thyroid
] 11.89 [3]
Forming Assay) Cancer
THJ11T (Colony Anaplastic Thyroid
) 20.99 [3]
Forming Assay) Cancer
THJ29T (Colony Anaplastic Thyroid
) 24.33 [3]
Forming Assay) Cancer
Multiple Cell Lines )
Various Cancers 15 [4]
(Mean GI50)
SARS-CoV-2 PLpro
N/A 2470 [5]

(in vitro)

Note on Z'-Factor: A key parameter for validating the quality of an HTS assay is the Z'-factor,
which measures the statistical effect size. A Z'-factor between 0.5 and 1.0 is considered
excellent for HTS, indicating a large separation between positive and negative controls and low
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data variability.[6][7][8][9][10] While specific Z'-factor values for HTS assays involving YM155
are not consistently reported in the literature, a well-validated assay for survivin inhibitors
should aim for a Z'-factor within this range to ensure robustness and reliability. For instance, a
high-content screening assay for identifying reversers of a transformed phenotype reported a Z'
value of 0.79.

Experimental Protocols

High-Content Screening (HCS) Assay for Survivin
Expression

This protocol is adapted from a method used to screen for modulators of survivin levels.[11]

Obijective: To quantify the effect of YM155 on survivin protein expression in cancer cells using
automated microscopy.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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